methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate
Overview
Description
Methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate (M5CMCI) is an organic compound with a molecular formula of C13H10ClNO3. It is a chlorinated derivative of indole-2-carboxylic acid, and is used in a variety of scientific research applications.
Scientific Research Applications
Methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate is used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and the study of cell signaling pathways. It has been used to study the inhibition of enzymes such as cyclooxygenase-2 (COX-2), and it has been used to study the binding of protein-protein interactions, such as the binding of the protein kinase C (PKC) to its substrate. In addition, this compound has been used in the study of cell signaling pathways, such as the cAMP-PKA signaling pathway.
Mechanism of Action
Methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate is believed to act as an inhibitor of enzymes, proteins, and cell signaling pathways. It is believed that this compound binds to the active site of enzymes, such as COX-2, and prevents the enzyme from catalyzing its reaction. Similarly, this compound is believed to bind to the active site of proteins, such as PKC, and prevent the protein from binding to its substrate. Finally, this compound is believed to interfere with the cAMP-PKA signaling pathway by blocking the binding of cAMP to its receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as COX-2, and it has been shown to inhibit the binding of proteins, such as PKC. In addition, this compound has been shown to inhibit the cAMP-PKA signaling pathway, which is involved in the regulation of a variety of cellular processes.
Advantages and Limitations for Lab Experiments
Methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, and it is relatively stable in a variety of solvents. Additionally, it is relatively non-toxic, making it safe to use in lab experiments. However, this compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in the presence of light or oxygen, making it difficult to store in a lab setting.
Future Directions
There are several potential future directions for research involving methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate. One potential direction is to study the mechanism of action of this compound in more detail. Additionally, further research could be conducted to investigate the effects of this compound on other enzymes and proteins, as well as other cell signaling pathways. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound. Finally, further research could be conducted to investigate the potential toxic effects of this compound.
Synthesis Methods
Methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate is synthesized from indole-2-carboxylic acid, which is reacted with a chlorinating agent, such as thionyl chloride or phosphorus oxychloride. The reaction is typically conducted in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is typically conducted at temperatures between 0 and 50°C, and the reaction time can vary depending on the reaction conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-chloro-4-methoxy-1H-indole-2-carboxylate involves the reaction of 5-chloro-4-methoxy-1H-indole-2-carboxylic acid with methanol and a suitable reagent to form the ester linkage. The reaction is typically carried out under acidic conditions to facilitate the esterification process.", "Starting Materials": [ "5-chloro-4-methoxy-1H-indole-2-carboxylic acid", "Methanol", "Acid catalyst" ], "Reaction": [ "Add 5-chloro-4-methoxy-1H-indole-2-carboxylic acid and methanol to a reaction flask", "Add a suitable acid catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2107869-30-5 |
Molecular Formula |
C11H10ClNO3 |
Molecular Weight |
239.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
